Cas no 2229091-49-8 (O-2-(4-bromothiophen-2-yl)propylhydroxylamine)

• Product Name: O-2-(4-bromothiophen-2-yl)propylhydroxylamine
• CAS No: 2229091-49-8
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 6611319
• PubChem ID: 165671094
• Update Time: 2025-05-19

O-2-(4-bromothiophen-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromothiophen-2-yl)propylhydroxylamine
• 2229091-49-8
• O-[2-(4-bromothiophen-2-yl)propyl]hydroxylamine
• EN300-1906040

• Inchi： 1S/C7H10BrNOS/c1-5(3-10-9)7-2-6(8)4-11-7/h2,4-5H,3,9H2,1H3
• InChI Key： ZKFLQWMJPDFUCC-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C)CON

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(4-bromothiophen-2-yl)propylhydroxylamine

Introduction to O-2-(4-bromothiophen-2-yl)propylhydroxylamine (CAS No. 2229091-49-8)

O-2-(4-bromothiophen-2-yl)propylhydroxylamine (CAS No. 2229091-49-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of specific cellular pathways and the treatment of certain diseases. In this article, we will delve into the chemical properties, biological activities, and recent research findings associated with this compound.

The chemical structure of O-2-(4-bromothiophen-2-yl)propylhydroxylamine is defined by its brominated thiophene moiety and a propylhydroxylamine group. The bromine atom at the 4-position of the thiophene ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The propylhydroxylamine group, on the other hand, provides additional functional versatility, allowing for potential modifications and derivatizations that can enhance its pharmacological properties.

Recent studies have highlighted the importance of O-2-(4-bromothiophen-2-yl)propylhydroxylamine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism underlying this activity involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, O-2-(4-bromothiophen-2-yl)propylhydroxylamine has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of O-2-(4-bromothiophen-2-yl)propylhydroxylamine has been another area of interest for researchers. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical development. Moreover, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, which is crucial for drug safety.

In terms of synthetic methods, several efficient routes have been developed to synthesize O-2-(4-bromothiophen-2-yl)propylhydroxylamine. One notable approach involves the reaction of 4-bromothiophene with propargylic alcohol followed by reduction to form the desired hydroxylamine derivative. This method offers high yields and good purity, making it suitable for large-scale production.

The potential applications of O-2-(4-bromothiophen-2-yl)propylhydroxylamine extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies have indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of amyloid-beta peptides, which are key factors in Alzheimer's disease pathology.

In conclusion, O-2-(4-bromothiophen-2-yl)propylhydroxylamine (CAS No. 2229091-49-8) represents a promising compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic efficacy, this compound is poised to play a significant role in advancing our understanding and treatment of complex diseases.